N-dimethoxyphosphorylethanamine
Overview
Description
N-dimethoxyphosphorylethanamine (DMPEA) is an organophosphorus compound that has been used in a variety of scientific research applications. It has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
PET Ligand for 5-HT₇ Receptor Imaging
N-dimethoxyphosphorylethanamine derivatives, such as 2-(2',6'-Dimethoxy-[1,1'-biphenyl]-3-yl)-N,N-dimethylethanamine, have been studied for their potential as positron emission tomography (PET) ligands. A specific compound, [(11)C]Cimbi-806, was synthesized and evaluated for imaging brain serotonin 7 (5-HT(7)) receptors. The study demonstrated high brain uptake and relevant distribution patterns, although its efficacy for in vivo imaging of the 5-HT(7) receptor was questioned due to lack of significant changes upon pretreatment with a 5-HT(7) receptor antagonist (Herth et al., 2012).
Inhibitor of Squalene Epoxidase
NB-598, a compound related to N-dimethoxyphosphorylethanamine, was found to inhibit human microsomal squalene epoxidase competitively. This inhibition impacts cholesterol synthesis, with studies showing a dose-dependent decrease in cholesterol synthesis in Hep G2 cells and serum cholesterol levels in dogs upon administration of NB-598 (Horie et al., 1990).
Metabolism of Psychedelic Compounds
Studies on the metabolism of psychedelic compounds like NBOMe, which are structurally similar to N-dimethoxyphosphorylethanamine, identified cytochrome P450 enzymes (CYP) as key in their biotransformation. The research provided insights into the pathways of metabolism, including hydroxylation and demethylation, which are crucial for understanding the pharmacokinetics and potential drug interactions of these compounds (Nielsen et al., 2017).
Role in Tissue Protection and Regeneration
Research into N,N-dimethyltryptamine, a compound structurally related to N-dimethoxyphosphorylethanamine, suggests it might play a role in cellular protective mechanisms beyond its psychotropic effects. This compound, an endogenous ligand of the sigma-1 receptor, has been implicated in tissue protection, regeneration, and immunity, indicating its potential in medical therapies (Frecska et al., 2013).
Phospholipase D Generating Anandamide and Congeners
N-dimethoxyphosphorylethanamine's role in enzymatic processes was highlighted in the study of anandamide and its congeners. These compounds are formed by a phospholipase D-type phosphodiesterase in animal tissues, suggesting the relevance of N-dimethoxyphosphorylethanamine derivatives in the generation of biologically active lipid molecules (Okamoto et al., 2004).
properties
IUPAC Name |
N-dimethoxyphosphorylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12NO3P/c1-4-5-9(6,7-2)8-3/h4H2,1-3H3,(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYYOELZSHBWAAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNP(=O)(OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12NO3P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70174429 |
Source
|
| Record name | N-Dimethoxyphosphorylethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70174429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-dimethoxyphosphorylethanamine | |
CAS RN |
20464-99-7 |
Source
|
| Record name | N-Dimethoxyphosphorylethanamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020464997 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Dimethoxyphosphorylethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70174429 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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